Cas no 1448057-87-1 (1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one)

• Product Name: 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one
• CAS No: 1448057-87-1
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 6332736
• PubChem ID: 71805914
• Update Time: 2025-10-31

1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one
• 1'-(thiophene-3-carbonyl)spiro[chroman-2,3'-pyrrolidin]-4-one
• 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one
• 1448057-87-1
• F6435-3298
• 1'-(thiophene-3-carbonyl)spiro[3H-chromene-2,3'-pyrrolidine]-4-one
• AKOS024558429

• Inchi： 1S/C17H15NO3S/c19-14-9-17(21-15-4-2-1-3-13(14)15)6-7-18(11-17)16(20)12-5-8-22-10-12/h1-5,8,10H,6-7,9,11H2
• InChI Key： QWXIZSMRHYKFQZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCC2(CC(C3C=CC=CC=3O2)=O)C1)=O

Computed Properties

• Exact Mass: 313.07726451g/mol
• Monoisotopic Mass: 313.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one

Introduction to 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one (CAS No. 1448057-87-1)

1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1448057-87-1, belongs to a class of spirocyclic molecules that exhibit promising properties for drug discovery and development. The presence of fused rings, including a thiophene moiety and a benzopyran core, alongside a pyrrolidine ring system, makes this molecule a subject of intense interest for medicinal chemists.

The structural framework of 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one incorporates several key functional groups that contribute to its reactivity and biological significance. The thiophene ring, specifically at the 3-position carbonylated, serves as an important pharmacophore that can interact with biological targets in various ways. This carbonyl group not only enhances the molecule's solubility in polar environments but also provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

The spirocyclic structure itself is a critical feature that imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Spiro compounds are known for their ability to adopt specific conformations that optimize interactions with biological receptors. In the case of 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one, the spiro connection between the benzopyran and pyrrolidine rings creates a stable scaffold that may facilitate tight binding to target proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high precision. Studies suggest that the thiophene-3-carbonyl moiety may engage in hydrogen bonding or π-stacking interactions with key residues in biological targets, while the pyrrolidine ring could interact through hydrophobic pockets or salt bridges. These interactions are critical for determining the compound's efficacy and selectivity in biological systems.

The dihydrospirobenzopyran core is particularly noteworthy for its potential role in modulating biological pathways. This scaffold has been explored in various drug discovery campaigns due to its ability to cross through blood-brain barriers and interact with central nervous system (CNS) receptors. The combination of these structural elements in 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one suggests a multifaceted approach to drug design, potentially targeting multiple pathways simultaneously.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic transformations that highlight its complexity. The synthesis typically begins with the formation of the spirocyclic core through cyclization reactions followed by functionalization at the thiophene ring. Advanced techniques such as transition metal-catalyzed coupling reactions have been employed to introduce the necessary substituents while maintaining high yields and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacological profile of 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one has been investigated in several recent studies. Research indicates that this compound exhibits promising activity against various disease-related targets, including enzymes involved in inflammation and cancer progression. The thiophene-3-carbonyl group has been shown to modulate enzyme activity by acting as an allosteric modulator or by competing with natural substrates. Additionally, the spirocyclic structure may enhance binding affinity through steric constraints that prevent unwanted off-target effects.

One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. The ability of spirocyclic molecules to penetrate the blood-brain barrier makes them attractive candidates for CNS-targeted therapies. Preliminary studies have suggested that derivatives of 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one could modulate neurotransmitter release or receptor activity in brain regions associated with conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate these mechanisms and validate their therapeutic potential.

The development of novel drug candidates often involves optimizing physicochemical properties such as solubility, bioavailability, and metabolic stability. In this context, 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one presents several challenges and opportunities for improvement. Strategies such as prodrug design or co-crystallization with appropriate solubilizing agents have been explored to enhance its pharmacokinetic profile. These approaches are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert therapeutic effects.

The future direction of research on 1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one will likely focus on expanding its chemical space through library synthesis and structure-based drug design methodologies. High-throughput screening (HTS) techniques combined with machine learning algorithms can accelerate the identification of novel derivatives with enhanced potency and selectivity. Additionally, exploring new synthetic routes could reduce production costs and improve scalability for industrial applications.

In conclusion,1'-(thiophene-3-carbonyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one (CAS No. 1448057-87-1) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Its complex scaffold offers multiple opportunities for interaction with biological targets while presenting challenges for synthetic chemists aiming to optimize its properties for therapeutic use. Continued investigation into this molecule holds great promise for advancing our understanding of disease mechanisms and developing new treatments.